Cas no 99803-82-4 (4-Isoxazolecarbonylchloride, 5-ethyl-)

• Product Name: 4-Isoxazolecarbonylchloride, 5-ethyl-
• CAS No: 99803-82-4
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• CID: 797364
• PubChem ID: 19439804
• Update Time: 2025-04-19

4-Isoxazolecarbonylchloride, 5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbonylchloride, 5-ethyl-
• 4-Isoxazolecarbonyl chloride, 5-ethyl- (9CI)
• 5-ethyl-1,2-oxazole-4-carbonyl chloride
• 5-ethylisoxazole-4-carbonyl chloride
• SCHEMBL3059989
• RFXIFHIHWYTKIG-UHFFFAOYSA-N
• 5-ethyl-4-isoxazolecarboxylic acid chloride
• DTXSID20598853
• 99803-82-4

• Inchi： 1S/C6H6ClNO2/c1-2-5-4(6(7)9)3-8-10-5/h3H,2H2,1H3
• InChI Key： RFXIFHIHWYTKIG-UHFFFAOYSA-N
• SMILES： ClC(C1C=NOC=1CC)=O

Computed Properties

• Exact Mass: 159.0087061g/mol
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų